Cas no 54573-13-6 (1-Heptyne, 1-iodo-)

• Product Name: 1-Heptyne, 1-iodo-
• CAS No: 54573-13-6
• MF: C₇H₁₁I
• MW: 222.066714525223
• CID: 354213
• PubChem ID: 640399
• Update Time: 2025-04-19

1-Heptyne, 1-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Heptyne, 1-iodo-
• 1-iodo-1-Heptyne
• 1-iodohept-1-yne
• 1-Jod-hept-1-in
• 1-iodo-hept-1-yne
• 54573-13-6
• InChI=1/C7H11I/c1-2-3-4-5-6-7-8/h2-5H2,1H
• SCHEMBL4053189
• FT-0712744
• BENZYLTRIFLUOROMETHYLSULFIDE
• DTXSID00348732

• Inchi： 1S/C7H11I/c1-2-3-4-5-6-7-8/h2-5H2,1H3
• InChI Key： XKDOBNOMGNPNHO-UHFFFAOYSA-N
• SMILES： IC#CCCCCC

Computed Properties

• Exact Mass: 221.99100
• Monoisotopic Mass: 221.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.96260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Haloacetylenes and derivatives